Cas no 156901-58-5 (8-nitroisoquinolin-5-amine)

8-nitroisoquinolin-5-amine Properties

Names and Identifiers

• 8-nitroisoquinolin-5-amine
• 5-Isoquinolinamine,8-nitro-
• 5-amino-8-nitroisoquinoline
• 5-Isoquinolinamine,8-nitro
• 8-Nitro-5-Isoquinolinamine
• CS-0196828
• DTXSID10429081
• EN300-64720
• MFCD00837756
• AS-39975
• Z424799674
• AKOS009159177
• A902809
• 156901-58-5
• 5-Isoquinolinamine, 8-nitro-
• AMY26493
• AE-842/31981018
• DB-264207
• 8-NITROISOQUINOLIN-5-AMINE
• +Expand

• MDL： MFCD00837756
• InChIKey： QKGFZLNYZKMJBQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7N3O2/c10-8-1-2-9(12(13)14)7-5-11-4-3-6(7)8/h1-5H,10H2
• SMILES： C1=CC(=C2C=NC=CC2=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.053826475g/mol
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• LogP: 2.82960
• PSA: 84.73000